Cas no 1352625-34-3 (3-Bromo-4-fluoropyrazolo[1,5-a]pyridine)

• Product Name: 3-Bromo-4-fluoropyrazolo[1,5-a]pyridine
• CAS No: 1352625-34-3
• MF: C₇H₄BrFN₂
• MW: 215.022463798523
• MDL: MFCD31652630
• CID: 4586779
• PubChem ID: 67123899
• Update Time: 2025-06-14

3-Bromo-4-fluoropyrazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-fluoropyrazolo[1,5-a]pyridine
• W16462
• 3-Bromo-4-fluoro-pyraZolo[1,5-a]pyridine
• SCHEMBL1694039
• MFCD31652630
• 1352625-34-3
• 3-Bromo-4-fluoropyrazolo[1,5-a]pyridine

• MDL： MFCD31652630
• Inchi： 1S/C7H4BrFN2/c8-5-4-10-11-3-1-2-6(9)7(5)11/h1-4H
• InChI Key： WUVUOWUFQVWPFA-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C=CC=C(C2=1)F

Computed Properties

• Exact Mass: 213.95419g/mol
• Monoisotopic Mass: 213.95419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 3-Bromo-4-fluoropyrazolo[1,5-a]pyridine

Recent Advances in the Study of 3-Bromo-4-fluoropyrazolo[1,5-a]pyridine (CAS: 1352625-34-3) and Its Applications in Chemical Biology and Medicine

3-Bromo-4-fluoropyrazolo[1,5-a]pyridine (CAS: 1352625-34-3) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its pyrazolo[1,5-a]pyridine scaffold, serves as a versatile building block for the synthesis of various biologically active molecules. Its unique structural features, including the bromo and fluoro substituents, make it an attractive candidate for drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of kinase inhibitors, antiviral agents, and other therapeutic compounds.

One of the most notable applications of 3-Bromo-4-fluoropyrazolo[1,5-a]pyridine is its role in the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and the pyrazolo[1,5-a]pyridine scaffold has been shown to exhibit high affinity for various kinase domains. Researchers have utilized this compound to design and synthesize novel inhibitors with improved selectivity and potency. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of 3-Bromo-4-fluoropyrazolo[1,5-a]pyridine into a series of compounds targeting the JAK/STAT signaling pathway, which is implicated in several inflammatory and oncogenic processes.

In addition to its applications in kinase inhibition, 3-Bromo-4-fluoropyrazolo[1,5-a]pyridine has also been investigated for its potential antiviral properties. A study conducted by a team at the University of California, San Francisco, revealed that derivatives of this compound exhibited promising activity against RNA viruses, including SARS-CoV-2. The researchers attributed this activity to the compound's ability to interfere with viral replication machinery, highlighting its potential as a lead compound for the development of broad-spectrum antiviral agents.

The synthetic versatility of 3-Bromo-4-fluoropyrazolo[1,5-a]pyridine has been further demonstrated in recent work focusing on its use in click chemistry and bioconjugation. The bromo and fluoro substituents provide reactive handles for further functionalization, enabling the construction of complex molecular architectures. This has opened new avenues for the development of targeted drug delivery systems and diagnostic tools. For example, a recent publication in Angewandte Chemie detailed the use of this compound in the synthesis of fluorescent probes for imaging cellular processes, showcasing its utility in chemical biology research.

Despite these promising developments, challenges remain in the optimization of 3-Bromo-4-fluoropyrazolo[1,5-a]pyridine-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. However, the growing body of research underscores the potential of this compound as a valuable tool in drug discovery and chemical biology.

In conclusion, 3-Bromo-4-fluoropyrazolo[1,5-a]pyridine (CAS: 1352625-34-3) represents a promising scaffold with diverse applications in medicinal chemistry and chemical biology. Recent studies have highlighted its utility in kinase inhibition, antiviral therapy, and bioconjugation, paving the way for future innovations in drug development. Continued research into its pharmacological properties and synthetic applications will undoubtedly yield further insights and opportunities for therapeutic advancement.